Cas no 1805916-77-1 (5-(Chloromethyl)-2-hydrazinylmandelic acid)

• Product Name: 5-(Chloromethyl)-2-hydrazinylmandelic acid
• CAS No: 1805916-77-1
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 4939181
• Update Time: 2025-08-04

5-(Chloromethyl)-2-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-hydrazinylmandelic acid

• Inchi： 1S/C9H11ClN2O3/c10-4-5-1-2-7(12-11)6(3-5)8(13)9(14)15/h1-3,8,12-13H,4,11H2,(H,14,15)
• InChI Key： AIKBDWCHQMKIRB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)C(C(=O)O)O)NN

Computed Properties

• Exact Mass: 230.0458199 g/mol
• Monoisotopic Mass: 230.0458199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 95.6
• Molecular Weight: 230.65

Additional information on 5-(Chloromethyl)-2-hydrazinylmandelic acid

5-(Chloromethyl)-2-hydrazinylmandelic acid: A Versatile Compound in Medicinal Chemistry and Bioactive Molecule Development

5-(Chloromethyl)-2-hydrazinylmandelic acid (CAS No. 1805916-77-1) represents a significant advancement in the field of medicinal chemistry, offering unique structural features and functional versatility. This compound, characterized by its hydrazinyl and chloromethyl functional groups, has garnered attention for its potential applications in drug design and molecular biology research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies for oncology and inflammatory diseases.

Recent advancements in medicinal chemistry have demonstrated that 5-(Chloromethyl)-2-hydrazinylmandelic acid can serve as a robust scaffold for designing molecules with enhanced pharmacokinetic properties. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits promising antitumor activity when conjugated with specific targeting ligands. The hydrazinyl group, known for its ability to form stable bonds with metal ions, enhances the compound's reactivity in biochemical reactions, making it a valuable tool for developing metal-based therapeutics.

The chloromethyl functionality of 5-(Chloromethyl)-y provides a critical site for further chemical modifications, enabling the creation of derivatives with tailored biological activities. Researchers at the University of Cambridge have explored its potential in prodrug design, where the compound acts as a prodrug carrier for delivering active pharmaceutical ingredients to specific cellular targets. This approach has shown efficacy in reducing systemic toxicity while improving therapeutic outcomes in preclinical models of cancer treatment.

In the realm of biological applications, 5-(Chloromethyl)-2-hydrazinylmandelic acid has been investigated for its role in modulating enzyme activity and receptor interactions. A 2022 study in ACS Chemical Biology demonstrated its ability to inhibit specific protease enzymes associated with inflammatory pathways. This property makes it a candidate for developing anti-inflammatory drugs with reduced side effects compared to traditional therapies. The compound's structural flexibility allows it to interact with multiple protein targets, expanding its potential therapeutic applications.

Advances in synthetic methodologies have further enhanced the utility of 5-(Chloromethyl)-2-hydrazinylmandelic acid. A 2024 publication in Nature Chemistry described a novel catalytic approach to synthesize this compound with high stereoselectivity, enabling the production of enantiomerically pure derivatives. These derivatives are critical for pharmaceutical applications where chirality significantly impacts drug efficacy and safety. This breakthrough has streamlined the development of chiral therapeutics for various diseases.

The compound's hydrazinyl group also plays a pivotal role in its metal complexation properties. Researchers at MIT have explored its use in creating metal-based contrast agents for medical imaging, where the compound's ability to bind to specific metal ions enhances imaging resolution. This application highlights the compound's versatility beyond traditional drug development, opening new avenues in diagnostic and therapeutic technologies.

Current trends in drug discovery emphasize the importance of targeted drug delivery, and 5-(Chloromethyl)-2-hydrazinylmandelic acid has emerged as a key player in this area. Its chloromethyl functionality allows for the attachment of targeting moieties such as antibodies or peptides, enabling precise delivery of therapeutic agents to diseased tissues. This strategy has shown promise in reducing off-target effects and improving treatment outcomes in conditions like cancer and autoimmune disorders.

Recent computational studies have further elucidated the molecular mechanisms underlying the compound's biological activities. Machine learning models developed by researchers at Stanford University have predicted the compound's interactions with various biological targets, providing insights into its potential as a multi-target drug. These findings underscore the compound's adaptability to diverse therapeutic needs and its significance in the evolving landscape of personalized medicine.

As research continues to uncover new applications for 5-(Chloromethyl)-2-hydrazinylmandelic acid, its role in the development of next-generation therapeutics is becoming increasingly evident. The compound's unique structural features, combined with advances in synthetic and computational methodologies, position it as a vital component in the quest for more effective and safer treatments for a wide range of diseases.